Cas no 55746-21-9 ((3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride)

(3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is a chiral amine derivative featuring a chromene scaffold, commonly utilized as a key intermediate in pharmaceutical and organic synthesis. Its structural framework allows for versatile functionalization, making it valuable in the development of bioactive compounds, particularly in central nervous system (CNS) drug research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound exhibits high purity and consistent performance, ensuring reliability in synthetic applications. Its well-defined stereochemistry also supports enantioselective synthesis, making it suitable for asymmetric catalysis and medicinal chemistry studies. The product is supplied with detailed analytical characterization to meet rigorous research and industrial standards.
(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride structure
55746-21-9 structure
Product Name:(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride
CAS No:55746-21-9
MF:C10H13NO
MW:163.216322660446
CID:1075162
PubChem ID:18524876
Update Time:2025-06-10

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Chroman-6-ylmethanamine
    • 3,4-dihydro-2H-chromen-6-ylmethanamine
    • C-Chroman-6-yl-methylamine
    • chroman-6-ylmethylamine
    • Chroman-6-ylmethylamine , 97
    • 1-(3,4-dihydro-2H-chromen-6-yl)methanamine
    • SY296976
    • (3,4-Dihydro-2h-1-benzopyran-6-yl)methanamine
    • G28432
    • (3,4-dihydro-2H-chromen-6-ylmethyl)amine
    • AKOS000112560
    • CS-0258280
    • MFCD08445722
    • BBL034410
    • VS-12518
    • 55746-21-9
    • (3,4-Dihydro-2H-chromen-6-ylmethyl)amine, AldrichCPR
    • DTXSID80594452
    • SCHEMBL18000486
    • 6-Chromanylmethanamine
    • STL406003
    • Chroman-6-ylmethylamine , 97%
    • DB-072043
    • 1-(3,4-Dihydro-2H-1-benzopyran-6-yl)methanamine
    • EN300-696533
    • XH0568
    • (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride
    • MDL: MFCD08445722
    • Inchi: 1S/C10H13NO/c11-7-8-3-4-10-9(6-8)2-1-5-12-10/h3-4,6H,1-2,5,7,11H2
    • InChI Key: IVHMTTRMDOTDKZ-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(CN)=CC=2CCC1

Computed Properties

  • Exact Mass: 163.10000
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 291.8±9.0 °C at 760 mmHg
  • Flash Point: 139.7±12.0 °C
  • PSA: 35.25000
  • LogP: 2.17060
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Security Information

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride

Comprehensive Overview of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9)

(3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chromene backbone, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for drug development, especially in areas like neuropharmacology and enzyme inhibition.

The chromene core of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is a key feature that contributes to its biological activity. Chromene derivatives are widely studied for their antioxidant, anti-inflammatory, and neuroprotective properties. This has led to a surge in searches for "chromene-based therapeutics" and "amine hydrochloride applications" in recent years, reflecting the growing interest in this class of compounds.

In the context of modern drug discovery, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is often discussed alongside topics like "small molecule drug design" and "targeted therapy." Its molecular structure allows for selective interactions with biological targets, making it a valuable tool for studying receptor binding and signal transduction pathways. These aspects are frequently searched by professionals in pharmacology and biochemistry.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the rising global prevalence of conditions like Alzheimer's disease and Parkinson's disease, researchers are actively investigating chromene derivatives for their neuroprotective effects. Searches for "CNS drug candidates" and "neurodegenerative disease treatments" often highlight the relevance of compounds like (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride.

The synthesis and purification of (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride are also topics of interest in organic chemistry circles. Optimizing its yield and purity is critical for ensuring its efficacy in research applications. Queries such as "amine hydrochloride synthesis" and "chromene derivative purification" are common among chemists seeking to work with this compound.

From a commercial perspective, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride is available through specialized chemical suppliers, often listed under its CAS No. 55746-21-9. Its demand is driven by academic institutions, pharmaceutical companies, and research laboratories focusing on drug discovery and mechanistic studies. The compound's stability and solubility properties are frequently evaluated, as these factors are crucial for experimental success.

In summary, (3,4-dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 55746-21-9) represents a versatile and scientifically valuable compound. Its applications span from medicinal chemistry to neuroscience, aligning with current trends in biomedical research. As the scientific community continues to explore its potential, this compound remains a subject of significant interest and inquiry.

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